Cas no 62870-70-6 (Dihydroeremofrullanolide)

Dihydroeremofrullanolide structure
Product name:Dihydroeremofrullanolide
CAS No:62870-70-6
MF:C15H22O2
MW:234.333984851837
CID:2675155
Dihydroeremofrullanolide Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3aβ,4,4a,5,6,7,8,9aβ-Octahydro-3β,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(3H)-one
- Dihydroeremofrullanolide
-
- Inchi: 1S/C15H22O2/c1-9-5-4-6-11-7-13-12(8-15(9,11)3)10(2)14(16)17-13/h7,9-10,12-13H,4-6,8H2,1-3H3/t9-,10-,12-,13-,15+/m0/s1
- InChI Key: RQEWSAVTNKKKGY-KVUDVHCYSA-N
- SMILES: O1C([C@@H](C)[C@H]2[C@@H]1C=C1CCC[C@H](C)[C@@]1(C)C2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 384
- Topological Polar Surface Area: 26.3
- XLogP3: 3.785
Dihydroeremofrullanolide Related Literature
-
Luisa D'Urso,Cristina Satriano,Giuseppe Forte,Giuseppe Compagnini,Orazio Puglisi Phys. Chem. Chem. Phys., 2012,14, 14605-14610
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Eric M. Simmons,Richmond Sarpong Nat. Prod. Rep., 2009,26, 1195-1217
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Zak E. Hughes,Tiffany R. Walsh J. Mater. Chem. B, 2015,3, 3211-3221
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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